Cas no 80570-90-7 (2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol)

2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an allyl group, a thiol moiety, and a phenolic ring. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and coordination complexes. The presence of both thiol and phenol functional groups enhances its chelating properties, enabling applications in metal ion binding and catalysis. The allyl group offers further derivatization potential via thiol-ene or cross-coupling reactions. Its balanced polarity and stability under various conditions make it a versatile intermediate for constructing more complex molecular architectures.

2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol structure

80570-90-7 structure

Product Name:2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol

CAS No:80570-90-7

MF:C₁₁H₁₁N₃OS

MW:233.289540529251

MDL:MFCD00519065

CID:705410

Update Time:2025-05-27

2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(2-hydroxyphenyl)-4-(2-propenyl)-
- 2-(4-allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol
- 2-[4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol
- 2-(4-allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol
- 2-(4-prop-2-enyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol
- SBB018474
- STK728029
- STK865445
- BBL023847
- ST4144660
- R3345
- 4-allyl-5-(2-hydroxyphenyl)-2,4-dihydro-1,2,4-triazole-3-thione
- 2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol
- MDL： MFCD00519065
- Inchi： 1S/C11H11N3OS/c1-2-7-14-10(12-13-11(14)16)8-5-3-4-6-9(8)15/h2-6,15H,1,7H2,(H,13,16)
- InChI Key： KZAQFAGWXZOUIA-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC=CC=2O)N1CC=C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 329
Topological Polar Surface Area: 80

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 429.9±55.0 °C at 760 mmHg
Flash Point: 213.8±31.5 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A297430-500mg	2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	80570-90-7		500mg	$ 235.00	2022-06-08
TRC	A297430-1000mg	2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	80570-90-7		1g	$ 390.00	2022-06-08
TRC	A297430-2000mg	2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	80570-90-7		2g	$ 615.00	2022-06-08
Chemenu	CM525645-1g	2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	80570-90-7	97%	1g	$132	2024-07-23
Chemenu	CM525645-5g	2-(4-Allyl-5-mercapto-4H-1,2,4-triazol-3-yl)phenol	80570-90-7	97%	5g	$348	2024-07-23
abcr	AB384873-500 mg	2-[4-(Prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol	80570-90-7		500MG	€165.80	2023-02-03
abcr	AB384873-1 g	2-[4-(Prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol	80570-90-7		1g	€197.30	2023-04-25
abcr	AB384873-5 g	2-[4-(Prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]phenol	80570-90-7		5g	€456.10	2023-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1153852-1g	NDM-1 inhibitor-1	80570-90-7	98%	1g	￥1247.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1153852-5g	NDM-1 inhibitor-1	80570-90-7	98%	5g	￥3049.00	2024-07-28